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Compound of Interest

Compound Name: HTL14242

Cat. No.: B607987

This document provides crucial operational and logistical information for the proper handling
and disposal of the research chemical HTL14242. The following procedures are based on
general laboratory safety protocols and should be implemented in conjunction with institution-
specific environmental health and safety (EHS) guidelines.

Chemical and Physical Properties

A summary of the key properties of HTL14242 is presented below. This information is critical
for risk assessment and the implementation of appropriate safety measures.

Property Value

) 3-chloro-5-(6-(5-fluoropyridin-2-yl)pyrimidin-4-
Chemical Name o
yl)benzonitrile[1]

CAS Number 1644645-32-8[1]

Molecular Formula C16H8CIFN4[1]

Molecular Weight 310.72 g/mol [1]

Appearance Solid powder[1]

Solubility Soluble in DMSOJ[1]

Storage (Short Term) Dry, dark, and at O - 4°C (days to weeks)[1]
Storage (Long Term) -20°C (months to years)[1]
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Experimental Protocols: Proper Disposal
Procedures

Given that HTL14242 is a research chemical, specific disposal instructions from a Safety Data
Sheet (SDS) are not publicly available. Therefore, it must be treated as a hazardous chemical
waste. Adherence to the following step-by-step disposal protocol is mandatory to ensure the
safety of laboratory personnel and the environment.

Step 1: Personal Protective Equipment (PPE)

Before handling HTL14242, ensure that appropriate personal protective equipment is worn.
This includes, but is not limited to:

o Safety goggles

o Chemical-resistant gloves (e.g., nitrile)
e Alaboratory coat

Step 2: Waste Segregation

Proper segregation of chemical waste is paramount to prevent dangerous reactions and to
ensure compliant disposal.

e Solid Waste:

o Place any unused or expired solid HTL14242 powder into a clearly labeled hazardous
waste container.

o Contaminated materials such as weighing boats, contaminated gloves, and paper towels
must also be disposed of in a designated solid chemical waste container.[2]

e Liquid Waste:

o Solutions of HTL14242, typically in DMSO, must be collected in a designated liquid
hazardous waste container.
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o Do not mix this waste with other solvent waste streams unless explicitly permitted by your
institution's EHS department. Halogenated organic waste should generally be segregated.

[2]

e Sharps Waste:

o Any needles, syringes, or other contaminated sharps must be disposed of in a designated,
puncture-resistant sharps container for chemically contaminated sharps.[2]

Step 3: Waste Container Labeling
All waste containers must be accurately and clearly labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "HTL14242" and any solvents (e.g., "DMSQ")

The approximate concentration and quantity of the waste

The date the waste was first added to the container

Step 4: Storage of Waste

Store waste containers in a designated, well-ventilated, and secure area away from general
laboratory traffic. Ensure that the containers are kept closed except when adding waste.

Step 5: Disposal Request

Once the waste container is full or is no longer being used, arrange for its collection and
disposal through your institution's EHS department or a licensed hazardous waste disposal
contractor. Do not attempt to dispose of this chemical down the drain or in the regular trash.[3]

Logical Workflow for HTL14242 Disposal

The following diagram illustrates the decision-making process for the proper disposal of
HTL14242.
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Caption: HTL14242 Disposal Decision Workflow.

Disclaimer: The information provided is for guidance purposes only for this research chemical.
In the absence of a specific Safety Data Sheet, HTL14242 should be handled as a hazardous
substance. Always consult with and follow the specific protocols of your institution's

Environmental Health and Safety department for all chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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